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Compound of Interest

Compound Name: 3-Amino-5-methoxybenzonitrile

Cat. No.: B1278192 Get Quote

CAS Number: 269411-71-4

This in-depth technical guide serves as a core resource for researchers, scientists, and drug

development professionals interested in the chemical properties, synthesis, and potential

applications of 3-Amino-5-methoxybenzonitrile. This document provides detailed

experimental protocols, quantitative data, and visualizations of relevant biological pathways

and experimental workflows.

Chemical and Physical Properties
3-Amino-5-methoxybenzonitrile is a substituted aromatic nitrile possessing amino and

methoxy functional groups. These groups confer specific reactivity and properties to the

molecule, making it a valuable intermediate in organic synthesis, particularly for the

development of heterocyclic compounds and novel pharmaceutical agents.

Table 1: Physicochemical Properties of 3-Amino-5-methoxybenzonitrile
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Property Value Reference

CAS Number 269411-71-4 [1]

Molecular Formula C₈H₈N₂O [1]

Molecular Weight 148.17 g/mol [1]

Appearance Solid [2]

Melting Point 81-85 °C

Purity Typically ≥95% [1][2]

InChI Key
FFTOQOKMASMDFH-

UHFFFAOYSA-N
[2]

SMILES COC1=CC(=CC(=C1)N)C#N

Table 2: Spectral Data Summary for 3-Amino-5-methoxybenzonitrile and Related

Compounds

Data Type Key Features

¹H NMR

Signals corresponding to aromatic protons,

methoxy group protons, and amino group

protons.

¹³C NMR
Resonances for aromatic carbons, nitrile

carbon, and methoxy carbon.

Mass Spec
Molecular ion peak consistent with the

molecular weight.

IR

Characteristic peaks for N-H stretching (amino

group), C≡N stretching (nitrile group), and C-O

stretching (methoxy group).

Synthesis and Experimental Protocols
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While a specific, detailed synthesis protocol for 3-Amino-5-methoxybenzonitrile is not readily

available in peer-reviewed literature, a plausible synthetic route can be devised based on

established organic chemistry principles and published syntheses of analogous compounds. A

common approach involves the reduction of a corresponding nitrobenzonitrile precursor.

Representative Synthesis of 3-Amino-5-
methoxybenzonitrile
This protocol is a representative method based on the reduction of a nitroaromatic compound,

a widely used transformation in organic synthesis.

Reaction Scheme:

3-Methoxy-5-nitrobenzonitrile 3-Amino-5-methoxybenzonitrileReduction

Fe / NH₄Cl
or

Pd/C, H₂

Click to download full resolution via product page

Caption: Synthesis of 3-Amino-5-methoxybenzonitrile via reduction.

Materials and Reagents:

3-Methoxy-5-nitrobenzonitrile

Iron powder (Fe)

Ammonium chloride (NH₄Cl)

Methanol (MeOH)

Water (H₂O)

Ethyl acetate (EtOAc)
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Saturated sodium bicarbonate solution

Brine

Anhydrous sodium sulfate (Na₂SO₄)

Experimental Protocol:

To a solution of 3-Methoxy-5-nitrobenzonitrile (1.0 eq) in a mixture of methanol and water,

add iron powder (5.0 eq) and ammonium chloride (5.0 eq).

Heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer

Chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature and filter it through a pad of

celite to remove the iron catalyst.

Concentrate the filtrate under reduced pressure to remove the methanol.

Extract the aqueous residue with ethyl acetate (3 x volumes).

Wash the combined organic layers with saturated sodium bicarbonate solution and then with

brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to yield the crude product.

Purify the crude product by column chromatography on silica gel to afford 3-Amino-5-
methoxybenzonitrile.

Applications in Drug Discovery and Development
Substituted aminobenzonitriles are a class of compounds that serve as crucial building blocks

in the synthesis of various pharmaceutical agents. Their utility stems from the presence of

multiple reactive sites that allow for diverse chemical modifications.

Intermediate for Kinase Inhibitors
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The aminobenzonitrile scaffold is a key component in the synthesis of kinase inhibitors. For

instance, derivatives of aminobenzonitriles have been utilized in the development of inhibitors

for the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase, a key target in cancer

therapy.

Precursor for IL-8 Pathway Modulators
The interleukin-8 (IL-8) signaling pathway is implicated in various inflammatory diseases and

cancers. Aminobenzonitrile derivatives have been investigated as intermediates in the

synthesis of compounds that modulate the IL-8 pathway, potentially by inhibiting the interaction

between IL-8 and its receptors, CXCR1 and CXCR2.
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Caption: Simplified IL-8 signaling pathway.

Safety and Handling
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3-Amino-5-methoxybenzonitrile should be handled with appropriate safety precautions in a

laboratory setting.

Table 3: Hazard and Precautionary Statements

Category Statements

Hazard Statements

H302 (Harmful if swallowed), H315 (Causes

skin irritation), H319 (Causes serious eye

irritation), H332 (Harmful if inhaled), H335 (May

cause respiratory irritation).[2]

Precautionary Statements

P261 (Avoid breathing

dust/fume/gas/mist/vapors/spray), P280 (Wear

protective gloves/ eye protection/ face

protection), P301+P312 (IF SWALLOWED: Call

a POISON CENTER or doctor/physician if you

feel unwell), P302+P352 (IF ON SKIN: Wash

with plenty of soap and water),

P305+P351+P338 (IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing).

It is recommended to consult the full Safety Data Sheet (SDS) from the supplier before

handling this chemical.

Experimental Workflow for Compound
Characterization
The following diagram outlines a typical workflow for the characterization of a newly

synthesized batch of 3-Amino-5-methoxybenzonitrile.
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Caption: Workflow for the characterization of 3-Amino-5-methoxybenzonitrile.
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This guide provides a foundational understanding of 3-Amino-5-methoxybenzonitrile for its

application in research and development. For specific applications, further investigation and

optimization of experimental conditions are recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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